Diphenylmethyl isocyanide

• IUPAC Name: [isocyano(phenyl)methyl]benzene
• InChI: InChI=1S/C14H11N/c1-15-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,14H
• InChI Key: REKQCRSUOJRCDV-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C(C1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C14H11N
• Molecular Weight: 193.24 g/mol
• CAS No.: 3128-85-6

Description

Diphenylmethyl isocyanide is a useful research compound. Its molecular formula is C14H11N and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Multicomponent Chemistry

Diphenylmethyl isocyanide has versatile applications in multicomponent chemistry. It can be used as a cyanide source in the Strecker reaction and as a convertible isocyanide in the preparation of N-acyl amino acids and free imidazo[1,2-a]pyridin-3-amines. These applications involve classical multicomponent reactions (MCRs), highlighting the compound's utility in chemoselective transformations (Cioc et al., 2016).

Catalysis and Reaction Mechanisms

This compound is also involved in catalytic processes and complex reaction mechanisms. For instance, diphenylborinic acid catalyzes α-addition to isocyanide with aldehyde and water, demonstrating the compound's role in facilitating specific chemical reactions (Soeta et al., 2011). Additionally, diphenyl diselenide mediates intermolecular domino reactions of unsaturated compounds under photoirradiation conditions, indicating this compound's involvement in light-induced chemical processes (Tsuchii et al., 2005).

Metal Complex Formation

Another application is in the formation of metal complexes. For example, this compound is key in the synthesis of binuclear palladium(I) complexes containing aromatic isocyanide and chelating diphosphine ligands (Tanase et al., 1993). This showcases its role in creating complex molecular structures with specific properties, useful in various fields like materials science and catalysis.

Drug Discovery and Organic Synthesis

In drug discovery and organic synthesis, isocyanide-based multicomponent reactions (IMCRs), involving compounds like this compound, are utilized to probe biological targets and develop agents against various diseases (Akritopoulou‐Zanze, 2008). This application highlights its significance in medicinal chemistry and pharmacology.

Polymerization

Additionally, isocyanide complexes of nickel, including those involving this compound, are active catalysts for polymerization of ethylene, varying the properties of the resulting polyethylene (Tanabiki et al., 2004). This application is significant in the field of polymer chemistry.

Mechanism of Action

Target of Action

Diphenylmethyl isocyanide, like other isocyanides, demonstrates potent antimicrobial activities . The primary targets of this compound are essential metabolic enzymes involved in the fatty acid biosynthetic process (FabF) and the hexosamine pathway (GlmS) . These enzymes play crucial roles in bacterial growth and survival, making them ideal targets for antimicrobial action.

Mode of Action

The compound interacts with its targets through covalent modifications at their active site cysteines . This interaction results in concentration-dependent labeling, covalent binding to the catalytic site, and corresponding functional inhibition by the isocyanide . This inhibitory action disrupts the normal functioning of the targeted enzymes, thereby impeding the growth and survival of the bacteria.

Biochemical Pathways

The affected biochemical pathways include the fatty acid biosynthetic process and the hexosamine pathway . The disruption of these pathways leads to downstream effects such as the destabilization and dysregulation of proteins related to the targeted pathways . This disruption can significantly impact the metabolic processes of the bacteria, leading to their eventual death.

Pharmacokinetics

Isocyanides in general are considered lipophilic , which could influence their bioavailability and distribution within the body

Result of Action

The result of the action of this compound is the inhibition of bacterial growth. By covalently modifying essential metabolic enzymes, the compound disrupts crucial biochemical pathways, leading to the destabilization and dysregulation of proteins . This disruption impedes the normal functioning of the bacteria, leading to their eventual death.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s reactivity with water and biological (macro)molecules can impact its effectiveness . Additionally, safety data sheets indicate that the compound should be handled with strict engineering controls and personal protective equipment due to its allergenic and sensitizing properties

Safety and Hazards

Diphenylmethyl isocyanate can cause serious eye damage and may be fatal if inhaled. It may cause allergy or asthma symptoms or breathing difficulties if inhaled. It may also cause respiratory irritation and may damage fertility or the unborn child.

Future Directions

The reactions between substituted isocyanates (RNCO) and other small molecules (e.g., water, alcohols, and amines) are of significant industrial importance, particularly for the development of novel polyurethanes and other useful polymers. The development of green PUs with properties and performance comparable to fossil-based ones is a future direction in this field.

Biochemical Analysis

Biochemical Properties

Diphenylmethyl isocyanide plays a significant role in biochemical reactions, particularly in the formation of coordination complexes with metal ions. It interacts with enzymes and proteins through its isocyanide group, which can form covalent bonds with active site residues. For instance, this compound has been shown to inhibit enzymes involved in the fatty acid biosynthetic process and the hexosamine pathway by covalently modifying their active site cysteines . These interactions can lead to the inhibition of enzyme activity, affecting various metabolic processes.

Cellular Effects

This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. It has been observed to inhibit the growth of bacterial pathogens by targeting essential metabolic enzymes . In mammalian cells, this compound can disrupt normal cellular processes by binding to key proteins and enzymes, leading to altered gene expression and metabolic flux. This compound’s impact on cell signaling pathways can result in changes in cell proliferation, differentiation, and apoptosis.

Molecular Mechanism

The molecular mechanism of this compound involves its ability to form covalent bonds with biomolecules, particularly enzymes. By binding to the active sites of enzymes, this compound can inhibit their catalytic activity. For example, it has been shown to covalently modify the active site cysteines of enzymes involved in fatty acid biosynthesis and the hexosamine pathway, leading to functional inhibition . Additionally, this compound can affect gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term studies have shown that this compound can have lasting effects on cellular function, including persistent inhibition of enzyme activity and alterations in gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can inhibit specific enzymes and pathways without causing significant toxicity. At higher doses, this compound can induce toxic effects, including damage to vital organs and disruption of normal metabolic processes . Threshold effects have been observed, where a certain dosage level is required to achieve a noticeable biological effect.

Metabolic Pathways

This compound is involved in several metabolic pathways, including the fatty acid biosynthetic process and the hexosamine pathway. It interacts with enzymes such as FabF and GlmS, which are essential for these pathways . By covalently modifying these enzymes, this compound can inhibit their activity, leading to changes in metabolic flux and metabolite levels.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. It can accumulate in specific cellular compartments, affecting its localization and activity . The compound’s distribution is influenced by its lipophilicity and ability to form stable complexes with proteins and other biomolecules.

Subcellular Localization

This compound is localized in various subcellular compartments, including the cytoplasm and organelles such as the endoplasmic reticulum and mitochondria . Its subcellular localization is directed by targeting signals and post-translational modifications that guide it to specific compartments. This localization can impact its activity and function, as it interacts with different biomolecules within these compartments.